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Compound of Interest

Compound Name: 1-Naphthalenemethanol

Cat. No.: B1198782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 1-naphthalenemethanol
in organic solvents. Recognizing the limited availability of comprehensive quantitative data in

publicly accessible literature, this document focuses on providing a robust framework for the

experimental determination of its solubility. The guide includes the known solubility data,

detailed experimental protocols based on the highly reliable shake-flask method, and logical

workflow diagrams to assist researchers in their laboratory work.

Solubility Data of 1-Naphthalenemethanol
The solubility of 1-naphthalenemethanol is a critical parameter for its application in organic

synthesis, pharmaceutical formulation, and other research areas. While it is generally known to

be soluble in various organic solvents, precise quantitative data is scarce. This section

summarizes the available qualitative and quantitative solubility information for 1-
naphthalenemethanol.

Table 1: Quantitative and Qualitative Solubility of 1-Naphthalenemethanol in Various Solvents
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Solvent Chemical Class
Quantitative
Solubility

Qualitative
Solubility

Dimethyl Sulfoxide

(DMSO)
Sulfoxide

100 mg/mL

(ultrasonication may

be needed)

-

Methanol Alcohol No data available Soluble

Ethanol Alcohol No data available Soluble

Diethyl Ether Ether No data available Soluble

Water - No data available Insoluble

Note: The lack of extensive quantitative data highlights the necessity for experimental

determination of 1-naphthalenemethanol's solubility in other common organic solvents to

support various research and development needs.

Experimental Determination of Solubility
The most reliable and widely recognized method for determining the thermodynamic solubility

of a solid in a liquid is the shake-flask method. This technique involves creating a saturated

solution by agitating an excess of the solid compound in the solvent for a prolonged period until

equilibrium is reached. The concentration of the dissolved solute is then measured in the

filtered supernatant.

Detailed Experimental Protocol: Shake-Flask Method
This protocol outlines a general procedure for determining the solubility of 1-
naphthalenemethanol in an organic solvent of interest.

1. Materials and Equipment:

1-Naphthalenemethanol (solid, high purity)

Selected organic solvent (analytical grade)

Glass vials with screw caps
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Orbital shaker or thermomixer

To cite this document: BenchChem. [A Technical Guide to the Solubility of 1-
Naphthalenemethanol in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198782#1-naphthalenemethanol-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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